N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)methanesulfonamide
• InChI: InChI=1S/C8H15NO2S/c1-12(10,11)9-8-5-6-2-3-7(8)4-6/h6-9H,2-5H2,1H3
• InChI Key: VOJDCHSWESIWMR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1CC2CCC1C2
• Molecular Formula: C8H15NO2S
• Molecular Weight: 189.28 g/mol

Description

N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as Bicyclo[2.2.1]heptane-2-methanesulfonamide and has a molecular formula of C8H15NO2S.2.1]hept-2-ylmethanesulfonamide.

Mechanism of Action

The mechanism of action of N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide is not fully understood. However, it is believed to work through the modulation of ion channels in the brain, specifically the voltage-gated sodium channels. By blocking these channels, the compound can prevent the excessive firing of neurons that can lead to seizures and other neurological disorders.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide has been shown to have a number of biochemical and physiological effects. It can reduce the frequency and severity of seizures in animal models of epilepsy. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease. However, further research is needed to fully understand the effects of this compound on human physiology.

Advantages and Limitations for Lab Experiments

N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to be effective in animal models of neurological disorders. Additionally, it has a low toxicity profile, making it a safer alternative to other anticonvulsant drugs. However, the compound's mechanism of action is not fully understood, and further research is needed to determine its potential for use in human patients.

Future Directions

There are several future directions for research on N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide. One area of research is the compound's potential for use in the treatment of Alzheimer's disease. Further studies are needed to determine the compound's efficacy and safety in human patients. Additionally, there is a need for further research into the compound's mechanism of action and its potential for use in other neurological disorders. Finally, there is a need for more studies on the compound's toxicity profile and potential side effects.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-ylmethanesulfonamide has been studied for its potential applications in scientific research. It has been shown to have anticonvulsant properties and can be used as a tool to study the mechanisms of epilepsy. Additionally, it has been studied for its potential use as a treatment for Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta plaques in the brain.